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  4. 2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl-3-(2,2-dimethyloxan-4-yl)spiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one
2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl-3-(2,2-dimethyloxan-4-yl)spiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one 2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl-3-(2,2-dimethyloxan-4-yl)spiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one
Brand Name: Vulcanchem
CAS No.: 303740-48-9
VCID: VC0406710
InChI: InChI=1S/C31H33ClN2O3S/c1-30(2)18-23(13-16-37-30)34-28(36)26-27(24-8-4-3-7-21(24)17-31(26)14-5-6-15-31)33-29(34)38-19-25(35)20-9-11-22(32)12-10-20/h3-4,7-12,23H,5-6,13-19H2,1-2H3
SMILES: CC1(CC(CCO1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCC5)N=C2SCC(=O)C6=CC=C(C=C6)Cl)C
Molecular Formula: C31H33ClN2O3S
Molecular Weight: 549.1g/mol

2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl-3-(2,2-dimethyloxan-4-yl)spiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one

CAS No.: 303740-48-9

Main Products

VCID: VC0406710

Molecular Formula: C31H33ClN2O3S

Molecular Weight: 549.1g/mol

2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl-3-(2,2-dimethyloxan-4-yl)spiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one - 303740-48-9

CAS No. 303740-48-9
Product Name 2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl-3-(2,2-dimethyloxan-4-yl)spiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one
Molecular Formula C31H33ClN2O3S
Molecular Weight 549.1g/mol
IUPAC Name 2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-3-(2,2-dimethyloxan-4-yl)spiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one
Standard InChI InChI=1S/C31H33ClN2O3S/c1-30(2)18-23(13-16-37-30)34-28(36)26-27(24-8-4-3-7-21(24)17-31(26)14-5-6-15-31)33-29(34)38-19-25(35)20-9-11-22(32)12-10-20/h3-4,7-12,23H,5-6,13-19H2,1-2H3
Standard InChIKey FZYWJIJYKKYXIC-UHFFFAOYSA-N
SMILES CC1(CC(CCO1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCC5)N=C2SCC(=O)C6=CC=C(C=C6)Cl)C
Canonical SMILES CC1(CC(CCO1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCC5)N=C2SCC(=O)C6=CC=C(C=C6)Cl)C
PubChem Compound 2862956
Last Modified Nov 11 2021
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